Cas no 91178-55-1 (1H-Indazole, 3-bromo-5-nitro-1-phenyl-)
91178-55-1 structure
Product Name:1H-Indazole, 3-bromo-5-nitro-1-phenyl-
CAS No:91178-55-1
MF:C13H8BrN3O2
MW:318.125521659851
CID:3035841
Update Time:2025-03-14
1H-Indazole, 3-bromo-5-nitro-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole, 3-bromo-5-nitro-1-phenyl-
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- Inchi: 1S/C13H8BrN3O2/c14-13-11-8-10(17(18)19)6-7-12(11)16(15-13)9-4-2-1-3-5-9/h1-8H
- InChI Key: BXZQIUYABNJKAV-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C([N+]([O-])=O)C=C2)C(Br)=N1
Computed Properties
- Exact Mass: 316.98000
Experimental Properties
- Density: 1.67±0.1 g/cm3(Predicted)
- Boiling Point: 395.4±24.0 °C(Predicted)
- PSA: 63.64000
- LogP: 4.21940
- pka: -2.94±0.50(Predicted)
1H-Indazole, 3-bromo-5-nitro-1-phenyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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